Cas no 1823336-70-4 (4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine)

• Product Name: 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine
• CAS No: 1823336-70-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5172263
• PubChem ID: 75481874
• Update Time: 2025-05-30

4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine

• Inchi： 1S/C11H16ClN3/c1-7(2)11-14-9-4-6-13-5-3-8(9)10(12)15-11/h7,13H,3-6H2,1-2H3
• InChI Key： ZIBWQVQBXVXPBY-UHFFFAOYSA-N
• SMILES： N1CCC2=C(Cl)N=C(C(C)C)N=C2CC1

Additional information on 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine

Introduction to 4-Chloro-2-(Propan-2-yl)-5H,6H,7H,8H,9H-Pyrimido[4,5-d]azepine (CAS No. 1823336-70-4)

4-Chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS No. 1823336-70-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimido[4,5-d]azepines, which are known for their diverse biological activities and pharmacological properties. The presence of a chlorine atom and an isopropyl group in its structure imparts distinct chemical and biological characteristics that make it a promising candidate for further research and development.

The chemical structure of 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine consists of a fused pyrimidine and azepine ring system with specific substituents. The chlorine atom at the 4-position and the isopropyl group at the 2-position play crucial roles in modulating its physicochemical properties and biological activity. These structural features contribute to its solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce neuroinflammation, which are critical factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by disrupting cell cycle progression and inducing apoptosis. Its ability to inhibit specific kinases involved in cancer cell proliferation makes it a potential candidate for developing targeted cancer therapies. Preclinical studies have demonstrated its efficacy in inhibiting the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents.

The pharmacokinetic properties of 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine have been extensively studied to optimize its therapeutic potential. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. Additionally, it has low toxicity and minimal side effects in preclinical models.

The safety profile of 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine in human subjects. Early-phase trials have shown promising results in terms of its pharmacokinetic behavior and tolerability. These trials are designed to evaluate the compound's therapeutic potential in various indications such as neurodegenerative diseases and cancer.

In conclusion, 4-chloro-2-(propan-2-yl)-5H,6H,7H,8H,9H-pyrimido[4，5-d]azepine (CAS No. 1823336-70-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.